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Compound of Interest

Compound Name: 2-Iodo-3-methoxyaniline

Cat. No.: B1590050 Get Quote

An In-depth Technical Guide to the Safe Handling and Application of 2-Iodo-3-methoxyaniline

For Researchers, Scientists, and Drug Development Professionals

Section 1: Overview and Strategic Importance
2-Iodo-3-methoxyaniline is a substituted iodoaniline that serves as a highly versatile and

strategic intermediate in modern organic synthesis. Its unique substitution pattern—an iodine

atom ortho to the amine and meta to the methoxy group—provides a distinct reactivity profile

that is highly valued in the construction of complex molecular architectures.[1] The carbon-

iodine bond is notable for its high reactivity in comparison to other aryl halides, making 2-iodo-
3-methoxyaniline a preferred substrate for a variety of transition-metal-catalyzed cross-

coupling reactions.[1] This reactivity, combined with the directing and functional potential of the

amino and methoxy groups, has established its role as an indispensable building block in the

synthesis of novel pharmaceutical compounds and complex heterocyclic systems.[1]

This guide provides a comprehensive overview of the critical safety protocols, handling

procedures, and key synthetic applications of 2-Iodo-3-methoxyaniline to ensure its safe and

effective use in a laboratory setting.

Section 2: Physicochemical and Safety Properties
A thorough understanding of the compound's properties is the foundation of its safe handling.

The data below has been consolidated from authoritative sources.
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Table 1: Physicochemical Properties of 2-Iodo-3-
methoxyaniline

Property Value Source

CAS Number 98991-09-4 [2]

Molecular Formula C₇H₈INO [2]

Molecular Weight 249.05 g/mol [2]

Physical Form Solid

IUPAC Name 2-iodo-3-methoxyaniline [2]

Storage Temperature

Keep in dark place, inert

atmosphere, store in freezer,

under -20°C

Section 2.2: Hazard Identification and Risk Assessment
2-Iodo-3-methoxyaniline is classified as hazardous. The primary known risk is acute oral

toxicity. However, as a substituted aniline, it is prudent to handle it with the assumption that it

may possess other hazards associated with this class of compounds, such as skin irritation and

potential long-term health effects. The information below is based on supplied safety data and

prudent laboratory practice.

Table 2: GHS Hazard and Precautionary Statements
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Category Code Statement Source

Pictogram GHS07

Signal Word Warning

Hazard Statement H302 Harmful if swallowed.

Precautionary P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection.

Precautionary P305+P351+P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

Causality Behind Hazards: The toxicity of anilines can be attributed to their metabolism in the

body, which can lead to the formation of reactive intermediates that interfere with cellular

processes. The presence of a halogen, like iodine, can further influence the compound's

metabolic fate and toxicity profile.

Section 3: Standard Operating Procedure for Safe
Handling
A systematic workflow is essential to minimize exposure and mitigate risks. The following

procedure outlines the critical steps from preparation through disposal.

Section 3.1: Engineering Controls and Personal
Protective Equipment (PPE)
Engineering Controls: All manipulations of 2-Iodo-3-methoxyaniline, including weighing,

transferring, and setting up reactions, must be conducted within a properly functioning chemical
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fume hood.[3][4] This is the primary barrier to prevent inhalation of dust or vapors.

Personal Protective Equipment (PPE): A comprehensive PPE plan is non-negotiable.

Hand Protection: Nitrile gloves are required. Gloves must be inspected before use and

proper removal technique must be employed to avoid skin contact. Contaminated gloves

should be disposed of as hazardous waste.[3][4]

Eye Protection: Safety glasses with side-shields or tight-sealing safety goggles are

mandatory.[3]

Skin and Body Protection: A laboratory coat must be worn at all times. For larger quantities

or where there is a significant risk of splashing, a chemical-resistant apron is recommended.

[3]

Footwear: Closed-toe shoes are required in the laboratory.[4]

Section 3.2: Safe Handling Workflow Diagram
The following diagram illustrates the lifecycle of handling 2-Iodo-3-methoxyaniline in a

research setting.
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Caption: A generalized workflow for the safe handling of 2-Iodo-3-methoxyaniline.
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Section 4: Storage, Spill Management, and First Aid
Storage: Store in a tightly sealed container in a freezer (<-20°C) under an inert atmosphere

(e.g., argon or nitrogen). The compound should be protected from light.

Rationale: The aniline functionality is susceptible to air oxidation, which can lead to

discoloration (often brown) and impurity formation. Cold temperatures and an inert

atmosphere slow this degradation process. Light can also promote decomposition of

iodoaromatics.

Spill Management: In the event of a spill, evacuate personnel from the immediate area.

Wearing appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite,

sand, or commercial sorbent).[5]

Carefully sweep or scoop the absorbed material into a suitable, sealable container for

hazardous waste.[5]

Clean the spill area with a suitable solvent (e.g., acetone), collecting the rinsate as

halogenated hazardous waste.[3]

Label the waste container clearly and arrange for disposal through your institution's

Environmental Health and Safety (EHS) office.[3]

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek immediate medical

attention.

Skin Contact: Immediately flush skin with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate

medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[5]
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Section 5: Application in Organic Synthesis: A Case
Study in Suzuki-Miyaura Cross-Coupling
2-Iodo-3-methoxyaniline is an excellent substrate for palladium-catalyzed cross-coupling

reactions due to the high reactivity of the C-I bond towards oxidative addition to Pd(0)

complexes.[1] This makes it a valuable precursor for creating C-C bonds, most notably via the

Suzuki-Miyaura coupling.[6]

Section 5.1: Representative Protocol for Suzuki-Miyaura
Coupling
The following is a representative, field-proven protocol adapted for the coupling of 2-Iodo-3-
methoxyaniline with an arylboronic acid. This protocol should be optimized for specific

substrates.

Objective: To synthesize 2-(Aryl)-3-methoxyaniline via a palladium-catalyzed Suzuki-Miyaura

cross-coupling reaction.

Materials:

2-Iodo-3-methoxyaniline (1.0 equiv)

Arylboronic acid (1.2 equiv)

Pd(PPh₃)₄ (Palladium(0)tetrakis(triphenylphosphine)) (0.03 equiv)

Sodium Carbonate (Na₂CO₃) (2.0 equiv) as a 2M aqueous solution

Toluene and Ethanol (e.g., 3:1 mixture)

Anhydrous Sodium Sulfate (Na₂SO₄)

Reaction vessel (e.g., Schlenk flask)

Step-by-Step Methodology:
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Vessel Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add 2-
Iodo-3-methoxyaniline (1.0 equiv), the desired arylboronic acid (1.2 equiv), and Pd(PPh₃)₄

(0.03 equiv).

Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with an inert gas

(Argon or Nitrogen) three times.

Solvent and Base Addition: Through the septum, add the degassed solvent mixture (e.g.,

Toluene/Ethanol) followed by the degassed 2M aqueous Na₂CO₃ solution.

Reaction: Heat the reaction mixture to 80-90 °C with vigorous stirring. Monitor the reaction

progress by TLC or LC-MS.

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with

ethyl acetate and transfer to a separatory funnel.

Extraction: Wash the organic layer sequentially with water and brine.

Drying and Concentration: Dry the organic layer over anhydrous Na₂SO₄, filter, and

concentrate the solvent under reduced pressure.

Purification: Purify the crude residue by flash column chromatography on silica gel to yield

the desired biaryl product.[6]

Section 5.2: Suzuki-Miyaura Catalytic Cycle
The efficiency of the protocol rests on the well-understood catalytic cycle shown below.
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Section 6: Chemical Waste Disposal
Proper disposal is a critical final step to ensure environmental protection and laboratory safety.

Segregation is Key: Halogenated organic waste must be collected separately from non-

halogenated waste.[3][7] 2-Iodo-3-methoxyaniline and any solvents used to rinse its

containers fall into the halogenated waste category.[4][7]

Waste Containers: Use only designated, properly labeled hazardous waste containers. The

container must be kept closed when not in use.[5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical names of all constituents (e.g., "2-Iodo-3-methoxyaniline," "Toluene,"

"Ethyl Acetate"), and their approximate percentages.[3][7]

Disposal Procedure: Do not dispose of this chemical or its waste down the drain.[4] All waste

must be disposed of through your institution's EHS office according to local and federal

regulations.[3]
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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